Protein–calixarene interactions: complexation of Bovine Serum Albumin by sulfonatocalix[n]arenes

Chemical Communications Pub Date: 2001-11-15 DOI: 10.1039/B109190P

Abstract

The complexation of Bovine Serum Albumin with sulfonatocalix[n]arenes has been demonstrated by means of electrospray mass spectrometry, dynamic light scattering and atomic force microscopy; with sulfonatocalix[4]arene one strong and two weaker binding sites are detected; the effects on the structure of thin films formed by surface deposition of BSA show that the sulfonatocalix[n]arenes act to reticulate the films and produce essentially planar systems.

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